Cas no 158439-31-7 (Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate
• CAS No: 158439-31-7
• MF: C₆H₄Cl₂O₄S₂
• MW: 275.129557609558
• MDL: MFCD09032981
• CID: 108167
• PubChem ID: 10869516
• Update Time: 2025-04-18

Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate
• 2,5-Thiophenedicarboxylicacid, 3-(chlorosulfonyl)-, 2,5-dimethyl ester
• METHYL 5-CHLORO-3-CHLOROSUPHONYLTHIOPHENE-2-CARBOXYLATE
• Methyl-5-chloro-3-chlorosulfonyl-2-thiophene carboxylate
• BB_SC-6013
• Dimethyl 3-chlorosulfonyl-2,5-thiophenedicarboxylate
• methyl 5-chloro-3-(chlorosulfonyl)-2-thiophenecarboxylate(SALTDATA: FREE)
• 3-(Chlorosulfonyl)-2,5-thiophenedicarboxylic acid dimethyl ester
• Albb-004863
• EN300-261670
• methyl 5-chloro-3-chlorosulfonylthiophene-2-carboxylate
• SCHEMBL3016567
• CS-0150872
• Methyl 5-chloro-3-chlorosulfonyl-2-thiophene carboxylate, tech grade
• BFA91068
• 158439-31-7
• DTXSID20446562
• AKOS000321310
• A856198
• SY112371
• 126910-68-7
• O11958
• MFCD09032981
• AS-19658
• 2-Thiophenecarboxylic acid, 5-chloro-3-(chlorosulfonyl)-, methyl ester
• BB 0259959
• Methyl-5-chloro-3-chlorosulfonyl-2-thiophenecarboxylate
• Methyl 5-chloro-3-chlorosulfonyl-thiophene-2-carboxylate
• methyl 5-chloro-3-chlorosulfonyl-2-thiophene carboxylate, AldrichCPR
• BCP12614
• FT-0762909
• methyl 5-chloro-3-(chlorosulfonyl)-2-thiophenecarboxylate
• C6H4Cl2O4S2
• FT-0695999
• DA-37542
• DB-064221
• STK501471
• BBL012504

• MDL： MFCD09032981
• Inchi： 1S/C6H4Cl2O4S2/c1-12-6(9)5-3(14(8,10)11)2-4(7)13-5/h2H,1H3
• InChI Key： GDKPWFMFFKPATJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(SC=1C(=O)OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 273.89300
• Monoisotopic Mass: 273.8928063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.561
• Boiling Point: 398.7°Cat760mmHg
• Flash Point: 194.9°C
• Refractive Index: 1.572
• PSA: 97.06000
• LogP: 3.19640

Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)